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Cat. No.: B15599383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl cedryl ketone, a synthetic organic compound, is a prominent sesquiterpenoid ketone

widely utilized in the fragrance industry for its characteristic woody, ambery, and musky scent.

[1][2] While its primary application lies in perfumery and cosmetics, a thorough understanding

of its chemical and structural properties is essential for researchers and scientists across

various disciplines, including those in drug development who may encounter this or structurally

related compounds. This technical guide provides a comprehensive overview of the core

chemical properties, structure, and a representative synthetic protocol for methyl cedryl
ketone.

Chemical Structure and Identification
Methyl cedryl ketone possesses a complex tricyclic structure derived from the natural

sesquiterpene cedrene.[1] Its chemical identity is defined by the following identifiers:

IUPAC Name: 1-[(1S,2R,5R,7S)-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undec-8-en-9-

yl]ethanone[3]

Molecular Formula: C₁₇H₂₆O[3]

SMILES String: C[C@@H]1CC[C@H]2[C@]13C--INVALID-LINK--C(=C(C3)C(=O)C)C[3]
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CAS Number: 32388-55-9[4][5]

Synonyms: Acetyl cedrene, Vertofix, Lixetone, Woodyflor, Lignofix[1][5][6][7][8]

Physicochemical Properties
The physicochemical properties of methyl cedryl ketone are summarized in the table below,

providing a clear reference for its behavior in various experimental settings.

Property Value Reference(s)

Molecular Weight 246.39 g/mol [6]

Appearance
Colorless to light yellow, oily

liquid
[6][9][10]

Boiling Point 272 °C (at 760 mmHg) [4][6][9][11][12]

Density 0.997 g/mL at 25 °C [6][9][12]

Refractive Index 1.516 - 1.524 at 20 °C [10][11][13][14]

Flash Point >100 °C [13][15]

Solubility

Insoluble in water; Soluble in

alcohol and paraffin oil.[7][9]

[11][16]

Vapor Pressure
0.000084 mmHg @ 25 °C

(estimated)
[11]

Experimental Protocols: Synthesis of Methyl Cedryl
Ketone
A common method for the synthesis of methyl cedryl ketone involves the acylation of cedrene

with acetic anhydride.[17] The following protocol is based on a patented method utilizing a solid

superacid catalyst, which offers a more environmentally friendly alternative to traditional acid

catalysts.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB2325608_EN.htm
http://www.equinoxaromas.com/product/methyl-cedryl-ketone/
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
http://www.equinoxaromas.com/product/methyl-cedryl-ketone/
https://haihangchem.com/products/methyl-cedryl-ketone-cas-32388-55-9/
https://www.ventos.com/index.php/fr/?option=com_evsa&task=documentacion.mostrar&codi=001_FBRYUNDRH9_3119
https://www.ingredientsnetwork.com/methyl-cedryl-ketone-prod132650.html
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://haihangchem.com/products/methyl-cedryl-ketone-cas-32388-55-9/
https://haihangchem.com/products/methyl-cedryl-ketone-cas-32388-55-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2325608.htm
https://aacipl.com/products/methyl-cedryl-ketone
https://m.chemicalbook.com/ProductChemicalPropertiesCB2325608_EN.htm
https://haihangchem.com/products/methyl-cedryl-ketone-cas-32388-55-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2325608.htm
https://www.flavscents.com/library/material/41060670351/a
https://www.lookchem.com/casno73398-84-2.html
https://haihangchem.com/products/methyl-cedryl-ketone-cas-32388-55-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2325608.htm
https://www.lookchem.com/casno73398-84-2.html
https://aacipl.com/products/methyl-cedryl-ketone
https://www.flavscents.com/library/material/41060670351/a
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=12209
https://parchem.com/chemical-supplier-distributor/methyl-cedryl-ketone-023009
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=12209
https://finefrag.com/wp-content/uploads/2020/06/METHYL-CEDRYL-KETONE-SG-MSDS.pdf
https://www.ventos.com/index.php/fr/?option=com_evsa&task=documentacion.mostrar&codi=001_FBRYUNDRH9_3119
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2325608.htm
https://www.flavscents.com/library/material/41060670351/a
https://www.thegoodscentscompany.com/data/rw1026472.html
https://www.flavscents.com/library/material/41060670351/a
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://patents.google.com/patent/CN1130170A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cedrene

Acetic anhydride

Solid superacid catalyst (e.g., sulfated zirconia or a similar solid acid)

Procedure:

Reaction Setup: In a suitable reaction vessel, charge cedrene and acetic anhydride. The

molar ratio of acetic anhydride to cedrene can range from 1:1 to 15:1.[18]

Catalyst Addition: Add the solid superacid catalyst to the reaction mixture. The amount of

catalyst is typically 1% to 10% by weight relative to the cedrene.[18]

Reaction Conditions: Heat the stirred reaction mixture to a temperature between 10 °C and

120 °C. The reaction is allowed to proceed for a minimum of 3 hours.[18]

Work-up:

Cool the reaction mixture to room temperature.

Separate the solid catalyst by filtration. The catalyst can often be reused.[18]

Remove unreacted acetic anhydride and acetic acid by-product from the filtrate via

vacuum distillation.[18]

Purification: The crude methyl cedryl ketone is then purified by fractional distillation under

reduced pressure to yield the final product.[18]

Visualizing the Synthetic Workflow
The following diagram illustrates the key stages in the synthesis of methyl cedryl ketone as

described in the experimental protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/CN101265170B/en
https://patents.google.com/patent/CN101265170B/en
https://patents.google.com/patent/CN101265170B/en
https://patents.google.com/patent/CN101265170B/en
https://patents.google.com/patent/CN101265170B/en
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://patents.google.com/patent/CN101265170B/en
https://www.benchchem.com/product/b15599383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cedrene +
Acetic Anhydride

Reaction with
Solid Superacid Catalyst

(10-120 °C, >3h)
Filtration

Solid Catalyst
(Reusable)

Separated

Vacuum Distillation

Filtrate

Acetic Anhydride/
Acetic Acid

Removed

Fractional Distillation
Crude Product

Purified
Methyl Cedryl Ketone

Click to download full resolution via product page

Caption: Synthetic workflow for Methyl Cedryl Ketone.

Due to its primary use in the fragrance industry, there is a lack of publicly available data on the

specific signaling pathways of methyl cedryl ketone in biological systems. Research in this

area is not a current focus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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